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Compound of Interest

Compound Name: 2-Acetate

CAS No.: 338458-98-3

Cat. No.: B119210 Get Quote

Subject: Chemical Characterization, Synthesis, and Applications of 2-Position Acetates Primary

Focus: Isosorbide-2-Acetate (API Intermediate) & 2-Naphthyl Acetate (Bio-Assay Standard)[1]

Part 1: Executive Summary & Disambiguation
In the context of pharmaceutical sciences and organic chemistry, "2-Acetate" is a shorthand

nomenclature referring to the acetylation of a molecule at the C-2 position.[1] This positional

specificity is critical in drug development due to regioselectivity, where the biological activity of

a 2-acetate differs vastly from its 5-acetate or diacetate counterparts.[1]

This guide analyzes the three most significant "2-Acetate" entities in modern research:

Isosorbide-2-Acetate (I2A): The critical intermediate for Isosorbide Mononitrate (Angina

therapy).[1]

2-Naphthyl Acetate: The gold standard substrate for esterase activity assays.[1]

Glycerol-2-Acetate: A specialized excipient and metabolic tracer.[1]
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The following table synthesizes the physicochemical data for the primary "2-Acetate"

compounds.

Table 1: Comparative Physicochemical Profile
Compound Name

Isosorbide-2-
Acetate

2-Naphthyl Acetate Glycerol-2-Acetate

Primary Role
API Intermediate

(Vasodilators)
Diagnostic Substrate Excipient / Solvent

CAS Number 13042-39-2 1523-11-1 100-78-7

Molecular Weight 188.18 g/mol 186.21 g/mol 134.13 g/mol

Molecular Formula C₈H₁₂O₅ C₁₂H₁₀O₂ C₅H₁₀O₄

Structure Type
Bicyclic Ether (V-

shaped)

Polycyclic Aromatic

Hydrocarbon
Acyclic Polyol Ester

Physical State White Crystalline Solid White/Beige Powder Colorless Liquid

Solubility
Water, Ethanol,

DMSO

Ethanol, Ether (Poor

in water)
Water, Alcohol

Part 3: Deep Dive – Isosorbide-2-Acetate (I2A)
The Regioselectivity Challenge
In the synthesis of Isosorbide-5-Mononitrate (ISMN), a blockbuster drug for angina pectoris, the

core isosorbide scaffold contains two hydroxyl groups:[1]

Endo-OH (Position 2): Sterically hindered, forms intramolecular hydrogen bonds.[1]

Exo-OH (Position 5): Sterically accessible, more reactive for nitration.[1]

To synthesize ISMN, the 2-position must be protected to force nitration at the 5-position.[1]

However, direct chemical acetylation often yields a mixture of 2-acetate, 5-acetate, and 2,5-

diacetate.
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The Solution: Enzymatic Regioselective Acetylation.[1] Using lipases (e.g., Candida antarctica

Lipase B, Novozym 435), researchers can selectively acetylate the 5-position or hydrolyze the

2,5-diacetate to yield pure Isosorbide-2-acetate.[1]

Workflow Visualization: The I2A Pathway
The following diagram illustrates the critical role of Isosorbide-2-acetate in the regioselective

synthesis of nitrates.
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(Starting Material) Isosorbide-2,5-Diacetate

Non-selective
Acetylation

Isosorbide-2-Acetate
(Target Intermediate)

Biocatalytic Hydrolysis
(Novozym 435)

Isosorbide-5-Acetate
(Unwanted Isomer)

Chemical Hydrolysis
(Low Selectivity)

Isosorbide-5-Mononitrate
(Final Drug)
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2. Deprotection

Click to download full resolution via product page

Figure 1: The regioselective production of Isosorbide-2-Acetate via biocatalysis prevents the

formation of inactive isomers.[1]

Part 4: Experimental Protocols
Protocol A: Enzymatic Synthesis of Isosorbide-2-Acetate
Rationale: This protocol uses kinetic resolution to achieve >99% purity, avoiding the difficult

chromatographic separation of isomers.[1]

Materials:

Isosorbide-2,5-diacetate (Substrate)[1][2]

Candida antarctica Lipase B (Immobilized, e.g., Novozym 435)

Phosphate Buffer (pH 7.[1]0) / Acetonitrile co-solvent system[1]

HPLC for monitoring[1]

Step-by-Step Methodology:
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Preparation: Dissolve 10g of Isosorbide-2,5-diacetate in 100mL of Phosphate

Buffer/Acetonitrile (90:10 v/v).

Enzyme Loading: Add 1.0g (10% w/w) of Novozym 435.

Reaction: Incubate at 30°C with orbital shaking (200 rpm).

Monitoring: Sample every 2 hours. The lipase preferentially hydrolyzes the ester at the 5-

position (exo) due to steric accessibility, leaving the 2-acetate (endo) intact.[1]

Termination: Filter off the immobilized enzyme when the ratio of 2-acetate to diacetate

stabilizes (approx. 8-12 hours).

Purification: Extract the aqueous phase with Ethyl Acetate. Evaporate solvent to yield

crystalline Isosorbide-2-acetate.[1]

Validation: Confirm structure via 1H-NMR (Look for the downfield shift of the H-2 proton at

~5.2 ppm).

Protocol B: 2-Naphthyl Acetate Esterase Assay
Rationale: Used to screen for esterase activity in cell lysates or tissue samples.[1] 2-Naphthyl

acetate is hydrolyzed to 2-Naphthol, which couples with a diazonium salt (Fast Blue B) to form

a colored precipitate.[1]

Methodology:

Substrate Solution: Dissolve 2-Naphthyl Acetate in acetone (10 mg/mL). Dilute 1:100 in

Phosphate Buffer (pH 7.4).

Incubation: Add 100µL of biological sample (lysate) to 900µL substrate solution.

Detection: Add 50µL of Fast Blue B salt solution.

Readout: Measure Absorbance at 540nm immediately. Rate of color formation is proportional

to esterase concentration.[1]

Part 5: Analytical Identification (Quality Control)[1]
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To confirm the identity of "2-Acetate" (Isosorbide variant), use the following spectral markers.

Technique Diagnostic Signal Interpretation

1H-NMR (DMSO-d6) δ 5.15-5.20 ppm (d, 1H)

Proton attached to C-2 (Endo).

[1] Downfield shift indicates

acetylation at this position.[1]

1H-NMR (DMSO-d6) δ 4.10-4.20 ppm (m, 1H)

Proton attached to C-5 (Exo).

[1] Upfield position confirms

free hydroxyl (unreacted).[1]

FT-IR 1735 cm⁻¹
Strong C=O stretch (Ester

carbonyl).[1]

FT-IR 3450 cm⁻¹

Broad O-H stretch (Confirms

the presence of the free OH

group at C-5).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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